Cas no 1314932-05-2 (1-(4-methoxy-3,5-dimethylphenyl)propan-1-ol)

1-(4-methoxy-3,5-dimethylphenyl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 1-(3,5-Dimethyl-4-methoxyphenyl)-1-propanol
- 1-(4-methoxy-3,5-dimethylphenyl)propan-1-ol
- starbld0039505
-
- MDL: MFCD11521215
- Inchi: 1S/C12H18O2/c1-5-11(13)10-6-8(2)12(14-4)9(3)7-10/h6-7,11,13H,5H2,1-4H3
- InChI Key: HSXNEJLRZZCAAD-UHFFFAOYSA-N
- SMILES: OC(CC)C1C=C(C)C(=C(C)C=1)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 158
- XLogP3: 2.7
- Topological Polar Surface Area: 29.5
1-(4-methoxy-3,5-dimethylphenyl)propan-1-ol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB434156-5 g |
1-(3,5-Dimethyl-4-methoxyphenyl)-1-propanol |
1314932-05-2 | 5g |
€1,373.40 | 2023-04-23 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1655418-1g |
1-(4-Methoxy-3,5-dimethylphenyl)propan-1-ol |
1314932-05-2 | 98% | 1g |
¥5779.00 | 2024-08-09 | |
abcr | AB434156-1 g |
1-(3,5-Dimethyl-4-methoxyphenyl)-1-propanol |
1314932-05-2 | 1g |
€594.40 | 2023-04-23 | ||
abcr | AB434156-5g |
1-(3,5-Dimethyl-4-methoxyphenyl)-1-propanol |
1314932-05-2 | 5g |
€1373.40 | 2023-09-04 | ||
Fluorochem | 396470-25g |
1-(3,5-Dimethyl-4-methoxyphenyl)-1-propanol |
1314932-05-2 | 97.0% | 25g |
£3,205.00 | 2023-04-20 | |
abcr | AB434156-1g |
1-(3,5-Dimethyl-4-methoxyphenyl)-1-propanol; . |
1314932-05-2 | 1g |
€1621.70 | 2025-02-27 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1655418-5g |
1-(4-Methoxy-3,5-dimethylphenyl)propan-1-ol |
1314932-05-2 | 98% | 5g |
¥18782.00 | 2024-08-09 | |
Fluorochem | 396470-5g |
1-(3,5-Dimethyl-4-methoxyphenyl)-1-propanol |
1314932-05-2 | 97.0% | 5g |
£1,377.00 | 2023-04-20 | |
Fluorochem | 396470-1g |
1-(3,5-Dimethyl-4-methoxyphenyl)-1-propanol |
1314932-05-2 | 97.0% | 1g |
£570.00 | 2023-04-20 |
1-(4-methoxy-3,5-dimethylphenyl)propan-1-ol Related Literature
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Julius F. Remenar,Mark D. Tawa,Matthew L. Peterson,Örn Almarsson,Magali B. Hickey,Bruce M. Foxman CrystEngComm, 2011,13, 1081-1089
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Yunxiang He,Lorna Hodgson,Paul Verkade Chem. Sci., 2020,11, 8394-8408
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Joseph R. Lovett,Matthew J. Derry,Pengcheng Yang,Fiona L. Hatton,Nicholas J. Warren,Patrick W. Fowler,Steven P. Armes Chem. Sci., 2018,9, 7138-7144
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Bruno C. Batista,Elton Sitta,Markus Eiswirth,Hamilton Varela Phys. Chem. Chem. Phys., 2008,10, 6686-6692
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Nicholas A. Barnes,Kevin R. Flower,Saad A. Fyyaz,Stephen M. Godfrey,Alan T. McGown,Philip J. Miles,Robin G. Pritchard,John E. Warren CrystEngComm, 2010,12, 784-794
Additional information on 1-(4-methoxy-3,5-dimethylphenyl)propan-1-ol
Comprehensive Overview of 1-(4-methoxy-3,5-dimethylphenyl)propan-1-ol (CAS No. 1314932-05-2)
1-(4-methoxy-3,5-dimethylphenyl)propan-1-ol is a specialized organic compound with the CAS registry number 1314932-05-2. This compound belongs to the family of aromatic alcohols, characterized by its unique structural features, including a methoxy group and dimethyl substitutions on the phenyl ring. Its molecular formula is C12H18O2, and it has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications as an intermediate in synthetic chemistry.
The compound's systematic name, 1-(4-methoxy-3,5-dimethylphenyl)propan-1-ol, reflects its precise chemical structure, which includes a propanol chain attached to a methoxy- and dimethyl-substituted benzene ring. Researchers often refer to it by its CAS No. 1314932-05-2 for unambiguous identification in scientific literature and databases. Its properties, such as solubility, melting point, and reactivity, make it a valuable building block in organic synthesis.
In recent years, the demand for high-purity intermediates like 1-(4-methoxy-3,5-dimethylphenyl)propan-1-ol has surged, driven by advancements in drug discovery and material science. This compound is particularly relevant in the synthesis of flavors and fragrances, where its aromatic profile contributes to complex scent formulations. Additionally, its potential role in pharmaceutical intermediates has been explored, with studies highlighting its utility in creating bioactive molecules.
From an industrial perspective, CAS No. 1314932-05-2 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are increasingly focusing on eco-friendly production methods, such as catalytic hydrogenation or enzymatic processes, to reduce environmental impact. This aligns with global trends toward sustainable chemical manufacturing, a topic frequently searched by professionals in the field.
Analytical techniques like HPLC, GC-MS, and NMR spectroscopy are commonly employed to characterize 1-(4-methoxy-3,5-dimethylphenyl)propan-1-ol, ensuring its purity and consistency. Quality control is critical, especially when the compound is used in pharmaceutical applications, where impurities can significantly affect efficacy and safety.
Another area of interest is the compound's potential in cosmetic chemistry. With consumers increasingly seeking natural and synthetic hybrid ingredients, 1-(4-methoxy-3,5-dimethylphenyl)propan-1-ol offers versatility in formulations. Its stability and compatibility with other cosmetic ingredients make it a candidate for skincare and haircare products.
Researchers and industry professionals frequently search for synthetic pathways and optimization strategies related to CAS No. 1314932-05-2. Recent publications have explored novel catalytic systems and solvent-free reactions to enhance yield and reduce waste. These innovations are part of a broader movement toward efficient chemical processes, a hot topic in academic and industrial circles.
In summary, 1-(4-methoxy-3,5-dimethylphenyl)propan-1-ol (CAS No. 1314932-05-2) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and cosmetics. Its structural uniqueness and synthetic versatility continue to drive research and development, making it a compound of enduring interest in the chemical sciences.
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